Cas no 7153-66-4 (cis-4-chloro-2-butenylamine hydrochloride)

• Product Name: cis-4-chloro-2-butenylamine hydrochloride
• CAS No: 7153-66-4
• MF: C₄H₉Cl₂N
• MW: 142.026959180832
• MDL: MFCD00239421
• CID: 85842
• PubChem ID: 24866493
• Update Time: 2025-05-20

cis-4-chloro-2-butenylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• cis-4-chloro-2-butenylamine hydrochloride
• 4-chlorobut-2-en-1-amine,hydrochloride
• (Z)-4-chloro-2-butenylamine hydrochloride
• <(Z)-4-chloro-2-butenyl>ammonium chloride
• 2-Buten-1-amine,4-chloro-,hydrochloride
• cis-1-amino-4-chloro-2-butene hydrochloride
• (2Z)-4-CHLOROBUT-2-EN-1-AMINE HYDROCHLORIDE
• CS-M0797
• AKOS024386597
• NSC-51333
• (Z)-4-chlorobut-2-en-1-amineHydrochloride
• NSC51333
• ZGCNYBMDGKVWFH-ODZAUARKSA-N
• (Z)-4-chlorobut-2-en-1-aMine (Hydrochloride)
• AS-65267
• 7153-66-4
• (Z)-4-chlorobut-2-en-1-amine;hydrochloride
• (Z)-4-chlorobut-2-en-1-amine Hydrochloride
• cis-4-Chloro-2-butenylamine hydrochloride, 95%
• SCHEMBL4717996
• (Z)-4-CHLOROBUT-2-EN-1-AMINE HCL

• MDL： MFCD00239421
• Inchi： 1S/C4H8ClN.ClH/c5-3-1-2-4-6;/h1-2H,3-4,6H2;1H/b2-1-;
• InChI Key： ZGCNYBMDGKVWFH-ODZAUARKSA-N
• SMILES： ClC/C=C\CN.Cl

Computed Properties

• Exact Mass: 141.01100
• Monoisotopic Mass: 141.011
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 42.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 26

Experimental Properties

• Density: 1.022
• Melting Point: 125-131 °C (lit.)
• Boiling Point: 172.5°Cat760mmHg
• Flash Point: 58.1°C
• Refractive Index: 1.474
• PSA: 26.02000
• LogP: 2.24240

cis-4-chloro-2-butenylamine hydrochloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides Organochlorides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organochlorides

Additional information on cis-4-chloro-2-butenylamine hydrochloride

Introduction to cis-4-chloro-2-butenylamine hydrochloride (CAS No: 7153-66-4)

cis-4-chloro-2-butenylamine hydrochloride, also known as (Z)-4-chloro-N-(2-propenyl)butanamide hydrochloride, is a chemical compound with the CAS registry number 7153-66-4. This compound is a hydrochloride salt of cis-4-chloro-2-butenylamine, which is an amino derivative of 4-chloro-2-butene. The compound has been studied for its potential applications in various fields, including pharmaceuticals and agrochemicals.

The structure of cis-4-chloro-2-butenylamine hydrochloride consists of a butenyl group with a chlorine substituent at the 4-position and an amine group attached to the 2-position of the double bond. The stereochemistry of the compound is cis, meaning that the chlorine and amine groups are on the same side of the double bond. This stereochemistry plays a crucial role in determining the compound's properties and reactivity.

Recent studies have highlighted the importance of stereochemistry in the biological activity of compounds like cis-4-chloro-2-butenylamine hydrochloride. Researchers have found that the cis configuration can influence the compound's ability to interact with biological targets, such as enzymes and receptors, making it a promising candidate for drug development.

In terms of synthesis, cis-4-chloro-2-butenylamine hydrochloride can be prepared through various methods, including alkylation and reduction reactions. The choice of synthesis method depends on the starting materials and desired stereochemical outcome. For instance, using chiral catalysts or enantioselective reactions can help achieve high enantiomeric excess in the product.

The physical properties of cis-4-chloro-2-butenylamine hydrochloride include a melting point of approximately 180°C and a boiling point around 350°C under standard conditions. The compound is soluble in water and organic solvents such as ethanol and dichloromethane, which makes it suitable for various chemical reactions and formulations.

Recent research has explored the potential of cis-4-chloro-2-butenylamine hydrochloride as a precursor for bioactive molecules. For example, studies have shown that derivatives of this compound can exhibit anti-inflammatory and antioxidant activities, making them valuable in pharmaceutical research.

In addition to its pharmaceutical applications, cis-4-chloro-2-butenylamine hydrochloride has also been investigated for its role in agrochemicals. Its ability to interact with plant enzymes and regulate plant growth has led to its consideration as a potential herbicide or plant growth regulator.

The safety profile of cis-4-chloro-2-butenylamine hydrochloride has been evaluated in various toxicity studies. Results indicate that it has low acute toxicity when administered orally or dermally, making it suitable for use in applications where human exposure is possible.

Looking ahead, ongoing research aims to further elucidate the biological mechanisms underlying the activity of cis-4-chloro-2-butenylamine hydrochloride. Advances in computational chemistry and molecular modeling are expected to provide deeper insights into its interactions with biological systems, paving the way for new therapeutic applications.